Cas no 1314162-19-0 (1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazine)

1-(1,3-Dimethyl-1H-pyrazole-5-carbonyl)piperazine is a specialized heterocyclic compound featuring a piperazine core linked to a 1,3-dimethylpyrazole carbonyl moiety. This structure imparts unique reactivity and versatility, making it valuable in pharmaceutical and agrochemical research. The compound’s rigid pyrazole ring enhances stability, while the piperazine group offers functionalization potential for further derivatization. Its balanced lipophilicity and electron-rich nature facilitate interactions with biological targets, particularly in kinase inhibition and receptor modulation. The dimethyl substitution on the pyrazole ring improves metabolic resistance, contributing to prolonged activity. This compound is commonly employed as an intermediate in the synthesis of bioactive molecules, offering researchers a reliable scaffold for drug discovery and development.
1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazine structure
1314162-19-0 structure
Product Name:1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazine
CAS No:1314162-19-0
MF:C10H16N4O
MW:208.260241508484
CID:5572103
Update Time:2025-05-25

1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • Methanone, (1,3-dimethyl-1H-pyrazol-5-yl)-1-piperazinyl-
    • 1-(1,3-dimethyl-1h-pyrazole-5-carbonyl)piperazine
    • 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazine
    • Inchi: 1S/C10H16N4O/c1-8-7-9(13(2)12-8)10(15)14-5-3-11-4-6-14/h7,11H,3-6H2,1-2H3
    • InChI Key: ANXXRIUOGKJENX-UHFFFAOYSA-N
    • SMILES: C(C1N(C)N=C(C)C=1)(N1CCNCC1)=O

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 398.5±42.0 °C(Predicted)
  • pka: 8.37±0.10(Predicted)

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Additional information on 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazine

Comprehensive Overview of 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazine (CAS No. 1314162-19-0)

1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazine, with the CAS number 1314162-19-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug discovery and development. The unique structural features of this molecule, including the 1,3-dimethyl-1H-pyrazole moiety and the piperazine ring, make it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for heterocyclic compounds like 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazine has surged due to their applications in medicinal chemistry. Researchers are particularly interested in its potential as a pharmacophore, a key structural component that interacts with biological targets. The compound's pyrazole and piperazine groups are known to enhance binding affinity and selectivity, making it a promising candidate for the development of central nervous system (CNS) drugs and anti-inflammatory agents.

The synthesis of CAS 1314162-19-0 involves multi-step organic reactions, including amide bond formation and heterocyclic ring construction. These processes are optimized to achieve high yields and purity, which are critical for its use in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. The compound's molecular weight and logP value are also carefully considered to ensure optimal pharmacokinetic properties.

One of the trending topics in the scientific community is the exploration of small molecule inhibitors for various diseases. 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazine has been investigated for its potential role in modulating enzyme activity and receptor signaling pathways. For instance, its pyrazole carbonyl group can act as a hydrogen bond acceptor, facilitating interactions with protein targets. This property is particularly relevant in the design of kinase inhibitors, which are a hot topic in cancer research.

From an industrial perspective, the scalability of CAS 1314162-19-0 production is a key consideration. Manufacturers are investing in green chemistry approaches to minimize environmental impact while maintaining cost-effectiveness. The compound's stability under various storage conditions and compatibility with solvents are also critical factors for its commercial viability.

In summary, 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazine (CAS No. 1314162-19-0) is a compound of significant interest due to its structural uniqueness and potential applications in drug discovery. Its relevance to current research trends, such as targeted therapy and precision medicine, underscores its importance in the scientific and pharmaceutical industries.

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